Cas no 1566276-17-2 (Benzoic acid, 3-(chloromethyl)-2-nitro-)

• Product name: Benzoic acid, 3-(chloromethyl)-2-nitro-
• CAS No: 1566276-17-2
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 5892546
• PubChem ID: 67261986

Benzoic acid, 3-(chloromethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chloromethyl)-2-nitro-
• 1566276-17-2
• 3-(chloromethyl)-2-nitrobenzoic acid
• EN300-5007759
• SCHEMBL2053816

• Inchi： 1S/C8H6ClNO4/c9-4-5-2-1-3-6(8(11)12)7(5)10(13)14/h1-3H,4H2,(H,11,12)
• InChI Key： GWCKRMZILUFTIU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CCl)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 392.0±37.0 °C(Predicted)
• pka: 2.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 3-(chloromethyl)-2-nitro-

Benzoic acid, 3-(chloromethyl)-2-nitro- (CAS No. 1566276-17-2): A Comprehensive Overview

Benzoic acid, 3-(chloromethyl)-2-nitro- (CAS No. 1566276-17-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzoic acid core with a 3-(chloromethyl)-2-nitro substitution, which imparts distinct chemical properties and reactivity profiles.

The 3-(chloromethyl)-2-nitro substitution on the benzoic acid framework provides a combination of functional groups that can be exploited for diverse chemical transformations. The chloromethyl group is a versatile electrophilic center that can undergo nucleophilic substitution reactions, while the nitro group serves as an electron-withdrawing group, influencing the electronic properties of the molecule. These features make Benzoic acid, 3-(chloromethyl)-2-nitro- an attractive starting material for the synthesis of more complex molecules.

In the pharmaceutical industry, Benzoic acid, 3-(chloromethyl)-2-nitro- has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have focused on its use in the development of antimicrobial agents and anticancer drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the synthesis of a series of 3-(chloromethyl)-2-nitrobenzoic acid derivatives with enhanced antimicrobial activity against multidrug-resistant bacteria. These derivatives exhibit improved solubility and bioavailability compared to traditional antimicrobial agents.

Moreover, Benzoic acid, 3-(chloromethyl)-2-nitro- has shown promise in the field of materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry C demonstrated that 3-(chloromethyl)-2-nitrobenzoic acid can be incorporated into polymer matrices to enhance their electrical conductivity and stability under various environmental conditions.

The synthetic versatility of Benzoic acid, 3-(chloromethyl)-2-nitro- is another key factor contributing to its importance in chemical research. The compound can be synthesized through a multi-step process involving nitration and chlorination reactions. The first step typically involves the nitration of benzoic acid to form 2-nitrobenzoic acid, followed by the introduction of the chloromethyl group through a suitable chlorination reaction. This synthetic route allows for precise control over the final product's purity and yield.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing Benzoic acid, 3-(chloromethyl)-2-nitro-. Researchers at the University of Cambridge have developed a catalytic process that reduces waste generation and energy consumption during the synthesis. This approach not only improves the environmental impact but also enhances the economic viability of large-scale production.

In addition to its applications in pharmaceuticals and materials science, Benzoic acid, 3-(chloromethyl)-2-nitro- has been investigated for its potential use in analytical chemistry. Its distinct spectral properties make it a valuable tool for qualitative and quantitative analysis. For example, it can be used as a reference compound in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) studies to ensure accurate detection and quantification of target analytes.

The safety profile of Benzoic acid, 3-(chloromethyl)-2-nitro- is an important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Users should follow standard laboratory protocols to minimize exposure risks and prevent contamination.

In conclusion, Benzoic acid, 3-(chloromethyl)-2-nitro- (CAS No. 1566276-17-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and synthetic versatility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.